6-(2-Fluoro-3-methoxyphenyl)-2-hydroxypyridine, 95%
Overview
Description
6-(2-Fluoro-3-methoxyphenyl)-2-hydroxypyridine (6F-2HP) is a novel synthetic compound that has been used in a variety of scientific research applications. It is a small molecule that has a wide range of biochemical and physiological effects, and has been studied in a variety of laboratory experiments.
Scientific Research Applications
6-(2-Fluoro-3-methoxyphenyl)-2-hydroxypyridine, 95% has been used in a variety of scientific research applications. It has been used as a ligand for the preparation of a variety of metal complexes, and it has also been used as a catalyst in the synthesis of various organic compounds. In addition, it has been used as a reagent in the synthesis of a variety of biologically active compounds, including antibiotics, anti-inflammatory agents, and anti-cancer agents.
Mechanism of Action
6-(2-Fluoro-3-methoxyphenyl)-2-hydroxypyridine, 95% has a variety of biochemical and physiological effects. It has been shown to interact with a variety of enzymes and receptors, including cytochrome P450 enzymes, monoamine oxidase enzymes, and the serotonin transporter. In addition, it has been shown to interact with a variety of signal transduction pathways, including the cAMP and cGMP pathways.
Biochemical and Physiological Effects
6-(2-Fluoro-3-methoxyphenyl)-2-hydroxypyridine, 95% has a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-bacterial, and anti-cancer properties. In addition, it has been shown to have a variety of neurological effects, including anxiolytic and antidepressant effects. It has also been shown to have a variety of cardiovascular effects, including vasodilatory and anti-hypertensive effects.
Advantages and Limitations for Lab Experiments
6-(2-Fluoro-3-methoxyphenyl)-2-hydroxypyridine, 95% has a number of advantages and limitations for laboratory experiments. One advantage is that it is relatively easy to synthesize, and it can be used in a variety of solvents. Another advantage is that it has a wide range of biochemical and physiological effects, which makes it useful for a variety of research applications. One limitation is that it is relatively expensive, and it is not always easy to obtain in large quantities.
Future Directions
The potential future directions for 6-(2-Fluoro-3-methoxyphenyl)-2-hydroxypyridine, 95% are numerous. One potential direction is to further explore its biochemical and physiological effects, and to develop new therapeutic applications for it. Another potential direction is to explore its use as a catalyst in the synthesis of a variety of organic compounds. Additionally, it could be used to further explore its interactions with a variety of enzymes and receptors, and its potential to modulate signal transduction pathways. Finally, it could be used to explore its potential as a ligand in the preparation of a variety of metal complexes.
Synthesis Methods
6-(2-Fluoro-3-methoxyphenyl)-2-hydroxypyridine, 95% is synthesized from 6-fluoro-3-methoxybenzaldehyde and 2-hydroxypyridine. The reaction is catalyzed by an acid and proceeds in two stages. In the first stage, the aldehyde is converted to the corresponding acid chloride, and in the second stage, the acid chloride is coupled with 2-hydroxypyridine to form 6-(2-Fluoro-3-methoxyphenyl)-2-hydroxypyridine, 95%. The reaction can be carried out in a variety of solvents, including acetonitrile, dichloromethane, and dimethylformamide.
properties
IUPAC Name |
6-(2-fluoro-3-methoxyphenyl)-1H-pyridin-2-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H10FNO2/c1-16-10-6-2-4-8(12(10)13)9-5-3-7-11(15)14-9/h2-7H,1H3,(H,14,15) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JNLQUZFOBMRGHM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1F)C2=CC=CC(=O)N2 |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H10FNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60682801 |
Source
|
| Record name | 6-(2-Fluoro-3-methoxyphenyl)pyridin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60682801 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
219.21 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1111111-73-9 |
Source
|
| Record name | 6-(2-Fluoro-3-methoxyphenyl)-2(1H)-pyridinone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=1111111-73-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 6-(2-Fluoro-3-methoxyphenyl)pyridin-2(1H)-one | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60682801 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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